1-benzyl-5-bromo-3-hydroxy-3-[2-oxo-2-(thiophen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H16BrNO3S
• Molecular Weight: 442.3 g/mol
• IUPAC Name: 1-benzyl-5-bromo-3-hydroxy-3-(2-oxo-2-thiophen-2-ylethyl)indol-2-one
• InChI: InChI=1S/C21H16BrNO3S/c22-15-8-9-17-16(11-15)21(26,12-18(24)19-7-4-10-27-19)20(25)23(17)13-14-5-2-1-3-6-14/h1-11,26H,12-13H2
• InChI Key: JILXPKBVPKWENG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CC=CS4)O

Description

1-benzyl-5-bromo-3-hydroxy-3-[2-oxo-2-(thiophen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the family of indole derivatives. It has been extensively studied due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-benzyl-5-bromo-3-hydroxy-3-[2-oxo-2-(thiophen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. It may also modulate the immune system by affecting the production of cytokines.
Biochemical and Physiological Effects
Studies have shown that 1-benzyl-5-bromo-3-hydroxy-3-[2-oxo-2-(thiophen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one has a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, it may modulate the immune system by affecting the production of cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-5-bromo-3-hydroxy-3-[2-oxo-2-(thiophen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as a cancer treatment. It has also shown promise as an anti-inflammatory agent and immune system modulator. However, one limitation is the relatively low yield of the synthesis method, which can make it difficult to obtain large quantities of the compound for experiments.

Future Directions

There are several future directions for research on 1-benzyl-5-bromo-3-hydroxy-3-[2-oxo-2-(thiophen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one. One area of interest is its potential as a cancer treatment. Further research is needed to determine its efficacy in different types of cancer and to identify any potential side effects. Another area of interest is its potential as an anti-inflammatory agent and immune system modulator. Future research could explore its use in treating autoimmune diseases and other inflammatory conditions. Additionally, further research is needed to optimize the synthesis method and increase the yield of the compound.

Synthesis Methods

The synthesis of 1-benzyl-5-bromo-3-hydroxy-3-[2-oxo-2-(thiophen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one involves the condensation of 5-bromoindole-3-acetic acid with thiophene-2-carboxylic acid, followed by reduction using sodium borohydride and subsequent acetylation. The yield of this synthesis method is typically around 60%.

Scientific Research Applications

1-benzyl-5-bromo-3-hydroxy-3-[2-oxo-2-(thiophen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in scientific research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment. Additionally, it has been studied for its potential use as an anti-inflammatory agent and for its ability to modulate the immune system.